(E)-N-benzyl-3-((4-butylphenyl)amino)-2-cyanoacrylamide

• IUPAC Name: (E)-N-benzyl-3-(4-butylanilino)-2-cyanoprop-2-enamide
• InChI: InChI=1S/C21H23N3O/c1-2-3-7-17-10-12-20(13-11-17)23-16-19(14-22)21(25)24-15-18-8-5-4-6-9-18/h4-6,8-13,16,23H,2-3,7,15H2,1H3,(H,24,25)/b19-16+
• InChI Key: QTEBSAHELVXRJB-KNTRCKAVSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC=C(C#N)C(=O)NCC2=CC=CC=C2
• Isomeric SMILES: CCCCC1=CC=C(C=C1)N/C=C(\C#N)/C(=O)NCC2=CC=CC=C2
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the benzyl and phenyl groups), a carbon-carbon double bond (from the acrylamide group), and polar functional groups (the amino, cyano, and amide groups). These features could influence its reactivity and physical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of aromatic rings and a carbon-carbon double bond could give it some degree of stability and rigidity. The polar functional groups could make it somewhat soluble in polar solvents, and could also allow it to participate in hydrogen bonding.

Scientific Research Applications

Nonlinear Optical Materials

• Application : N-Benzyl-3-[(4-butylphenyl)amino]-2-cyanoprop-2-enamide has been synthesized and grown as a promising nonlinear optical crystal. Its conforming monoclinic crystal structure (P2₁ space group) was established through single crystal X-ray diffraction. .

Antiviral Activity

• Application : Derivatives of N-Benzyl-3-[(4-butylphenyl)amino]-2-cyanoprop-2-enamide have demonstrated antiviral activity. For instance:
  • .

Optoelectronic Materials

• Application : N-Benzyl-3-[(4-butylphenyl)amino]-2-cyanoprop-2-enamide holds promise in optoelectronics due to its UV-visible absorption and emission properties. It absorbs light at wavelengths around 320 nm and emits blue and red colors at 459 nm and 688 nm, respectively. .

Crystal Engineering

• Application : The conforming crystal structure of N-Benzyl-3-[(4-butylphenyl)amino]-2-cyanoprop-2-enamide was determined through X-ray diffraction. .

Organogelators and Self-Assembly

• Application : While not directly studied for N-Benzyl-3-[(4-butylphenyl)amino]-2-cyanoprop-2-enamide, similar compounds have been investigated for their gelation potential and self-assembly behavior. .

Pharmacological Activity

• Application : Although specific data on this compound’s pharmacological activity is limited, its structural features suggest potential interactions with biological receptors. .

Future Directions

Future research on this compound could involve exploring its synthesis, reactivity, and potential applications. For example, it could be investigated as a potential drug, dye, or chemical intermediate.